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Compound of Interest

Compound Name: RI-962

Cat. No.: B15140815

For researchers and scientists at the forefront of drug development, ensuring a safe laboratory
environment is paramount. This document provides essential, immediate safety and logistical
information for the handling of RI-962, a potent and selective receptor-interacting protein
kinase 1 (RIPK1) inhibitor used in nervous system and inflammatory disease research.
Adherence to these guidelines is critical for minimizing risk and ensuring the integrity of your
research.

A specific Safety Data Sheet (SDS) for RI-962 is available and must be consulted prior to
handling this compound.[1] This document should be considered a supplementary guide to the
full SDS.

Essential Safety and Handling Information

Proper handling of potent compounds like RI-962 is crucial. The following table summarizes
key quantitative data; however, it is imperative to refer to the specific SDS for definitive
exposure limits and other safety parameters.
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Parameter Value Source

CAS Number 2763831-53-2 [L1121[31[4]

General guidance for similar
Store at -20°C for 2 years.
Recommended Storage ) research compounds. Consult
Protect from light.

specific SDS.
Not established. Handle as a General guidance for research
Occupational Exposure Limits potent compound with low compounds. Consult specific
exposure limits. SDS.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following PPE is mandatory when handling RI-962.

Standard Laboratory Attire:

e Fully enclosed shoes

e Long-sleeved lab coat

Required PPE for Handling RI-962 Powder:

o Gloves: Nitrile gloves should be worn at all times. Change gloves immediately if
contaminated.

o Eye Protection: Chemical safety goggles or a face shield are required.

» Respiratory Protection: A fit-tested N95 or higher-rated respirator should be used when
handling the powder outside of a certified chemical fume hood or other ventilated enclosure.

» Body Protection: A disposable gown or apron is recommended to be worn over the lab coat.

Procedural Guidance for Safe Handling

General Precautions:
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e Avoid inhalation of dust and direct contact with skin and eyes.

 All handling of solid RI-962 should be conducted in a certified chemical fume hood or a
ventilated balance enclosure.

o Ensure a safety shower and eyewash station are readily accessible.
Weighing and Solution Preparation:

» Designate a specific area within the fume hood for handling RI-962.

» Before weighing, decontaminate the balance and the surrounding area.
o Use appropriate tools (e.g., spatulas) to handle the compound.

» When preparing solutions, add the solvent to the weighed compound slowly to avoid
splashing.

o Ensure the vial or container is securely capped after preparation.

Spill Response: In the event of a spill, evacuate the immediate area and alert your laboratory's
safety officer.

o Small spills (powder):

[e]

Gently cover the spill with absorbent paper towels to avoid raising dust.

o

Dampen the absorbent material with a suitable solvent (e.g., ethanol) to wet the powder.

[¢]

Carefully wipe the area from the outside in, placing all contaminated materials into a
sealed bag for hazardous waste disposal.

[¢]

Decontaminate the area with a suitable cleaning agent.
o Large spills:
o Evacuate the laboratory and prevent re-entry.

o Contact your institution's environmental health and safety (EHS) department immediately.
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Disposal Plan: All waste contaminated with RI-962, including empty containers, used PPE, and
spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,
state, and federal regulations for hazardous waste disposal. Do not dispose of RI-962 down the

drain or in the regular trash.

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling RI-962 in a laboratory

setting.
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Caption: Workflow for the safe handling of RI-962.
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By implementing these safety protocols and fostering a culture of safety consciousness, you
can effectively manage the risks associated with handling potent research compounds like RI-
962, ensuring the well-being of all laboratory personnel and the integrity of your scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. RI-962]|2763831-53-2|MSDS [dcchemicals.com]

e 2. RI-962 | CymitQuimica [cymitquimica.com]

o 3. medchemexpress.com [medchemexpress.com]

o 4.RI-962 - CAS:2763831-53-2 - [i§£44) [amaybio.com]

 To cite this document: BenchChem. [Safeguarding Your Research: Comprehensive Handling
Protocols for RI-962]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140815#personal-protective-equipment-for-
handling-ri-962]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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